molecular formula C8H8OS2 B123827 (S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one CAS No. 147086-79-1

(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one

Cat. No. B123827
CAS RN: 147086-79-1
M. Wt: 184.3 g/mol
InChI Key: FLJFMDYYNMNASJ-YFKPBYRVSA-N
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Description

Physical And Chemical Properties Analysis

  • Melting Point : The melting point of (S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one is approximately .

Scientific Research Applications

Synthesis of Meso 1,9-Diketones

(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one: is utilized in the synthesis of meso 1,9-diketones. These diketones are valuable intermediates in organic synthesis, as they can be further transformed into a variety of complex molecules. The compound’s ability to form stable diketones makes it a useful reagent in the preparation of compounds with potential medicinal properties .

Preparation of Dipeptides

The compound serves as a starting material in condensation reactions to prepare dipeptides . Dipeptides are the simplest peptides and play a crucial role in biological processes. They can be used to study protein structure and function, and in the development of peptide-based drugs.

Spiroimidazolones Synthesis

Another application is the synthesis of spiroimidazolones, which are a class of spiro-compounds that have garnered interest due to their pharmacological activities . The compound’s reactivity allows for the construction of spiroimidazolones, which could lead to the development of new therapeutic agents.

Tetrahydrocarbazoles Formation

The compound is also involved in the formation of tetrahydrocarbazoles . Tetrahydrocarbazoles are heterocyclic compounds that have shown a range of biological activities, including anti-tumor, anti-inflammatory, and anti-microbial properties. The synthesis of these compounds is significant for drug discovery and development.

Production of α-Hydroxy Esters

(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one: is used in the production of α-hydroxy esters . These esters are important in organic chemistry as they can be used to create a variety of derivatives with potential applications in the synthesis of biologically active molecules.

Antiparasitic Drug Development

The compound has been used in the preliminary research for developing novel antiparasitic drugs . Its structural features make it a suitable candidate for the synthesis of drug libraries aimed at combating parasitic infections.

Future Directions

: Synthesis of tetrahydro-4H-thiopyran-4-ones

properties

IUPAC Name

(6S)-6-methyl-5,6-dihydrothieno[2,3-b]thiopyran-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8OS2/c1-5-4-7(9)6-2-3-10-8(6)11-5/h2-3,5H,4H2,1H3/t5-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLJFMDYYNMNASJ-YFKPBYRVSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(=O)C2=C(S1)SC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H]1CC(=O)C2=C(S1)SC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8OS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

184.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one

CAS RN

147086-79-1
Record name (6S)-5,6-Dihydro-6-methylthieno[2,3-b]thiopyran-4-one
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
Reactant of Route 2
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
Reactant of Route 3
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
Reactant of Route 4
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
Reactant of Route 5
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
Reactant of Route 6
(S)-6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one

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